1-Methyl-4-[(propan-2-yl)peroxy]cyclohexane

• CAS No.: 52061-60-6
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 1-methyl-4-propan-2-ylperoxycyclohexane
• InChI: InChI=1S/C10H20O2/c1-8(2)11-12-10-6-4-9(3)5-7-10/h8-10H,4-7H2,1-3H3
• InChI Key: XLTATTGBMKXCMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)OOC(C)C

Description

1-Methyl-4-[(propan-2-yl)peroxy]cyclohexane is an organic compound that belongs to the class of peroxides It is characterized by the presence of a peroxide group attached to a cyclohexane ring, which also carries a methyl group and a propan-2-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-[(propan-2-yl)peroxy]cyclohexane typically involves the reaction of 1-Methyl-4-(propan-2-yl)cyclohexanol with hydrogen peroxide in the presence of an acid catalyst. The reaction conditions often include:

Temperature: 0-5°C

Solvent: Acetic acid or a similar solvent

Catalyst: Sulfuric acid or another strong acid

The reaction proceeds via the formation of an intermediate hydroperoxide, which then rearranges to form the desired peroxide compound.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved safety, given the potentially hazardous nature of peroxide compounds.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-[(propan-2-yl)peroxy]cyclohexane can undergo various types of chemical reactions, including:

Oxidation: The peroxide group can participate in oxidation reactions, often leading to the formation of alcohols or ketones.

Reduction: Reduction of the peroxide group can yield the corresponding alcohol.

Substitution: The compound can undergo substitution reactions, particularly at the cyclohexane ring.

Common Reagents and Conditions

Oxidation: Common